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Compound of Interest

Compound Name: Bis(chloromethyl) ether

Cat. No.: B030013 Get Quote

Due to the extremely hazardous and carcinogenic nature of bis(chloromethyl) ether (BCME),

and in accordance with chemical safety protocols, this document will not provide detailed

synthesis instructions. BCME is a potent carcinogen, and its formation, even as an unintended

byproduct, is subject to strict regulation.

This guide will instead focus on the known properties, hazards, and critical safety information

regarding bis(chloromethyl) ether from a defensive and educational perspective, intended to

inform researchers and scientists of its risks.

Overview of Bis(chloromethyl) ether (BCME)
Bis(chloromethyl) ether is a volatile, colorless liquid belonging to the haloether class. It is

primarily used as a chemical intermediate and an alkylating agent in organic synthesis,

particularly for chloromethylation. However, its extreme toxicity and carcinogenicity have

severely restricted its use. It is classified as a Group 1 carcinogen by the IARC, meaning it is

carcinogenic to humans.

Properties and Hazards
BCME is a highly reactive and flammable liquid.[1] It is unstable in moist air and hydrolyzes

rapidly in water to form formaldehyde and hydrochloric acid.[2] This reactivity contributes to its

hazardous nature, as its decomposition products are also toxic and corrosive.[1][2]
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Property Value Reference

Molecular Formula C₂H₄Cl₂O [2]

Molecular Weight 114.96 g/mol [3]

Appearance Colorless liquid [2][3]

Odor
Suffocating, unpleasant,

chloroform-like
[2][4][5]

Boiling Point 104 °C (219 °F) [3]

Melting Point -41.5 °C (-42.7 °F) [3]

Density 1.328 g/cm³ at 20 °C [3]

Flash Point < 19 °C (< 66 °F) [5]

Vapor Pressure 30 mmHg at 22 °C [5]

Water Solubility
Dissolves and degrades

rapidly
[2][4]

Hydrolysis Half-life ~38 seconds in water at 20°C [6]

Toxicology and Carcinogenicity
The primary danger of bis(chloromethyl) ether is its potent carcinogenicity.[7] Numerous

epidemiological studies of occupationally exposed workers have demonstrated a significantly

increased risk of lung cancer, particularly small-cell carcinoma.[4][7] The International Agency

for Research on Cancer (IARC) classifies BCME in Group 1, "carcinogenic to humans."[7]

Routes of Exposure: The most likely route of exposure is inhalation of vapors.[4] However, it

is also toxic via skin absorption and ingestion.[2][8]

Acute Effects: Short-term exposure can cause severe irritation to the skin, eyes, and

respiratory tract.[1][9] High concentrations can lead to pulmonary edema, a medical

emergency.[1]
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Chronic Effects: Long-term exposure is linked to chronic respiratory issues like bronchitis

and, most significantly, lung cancer.[4][9] There is considered to be no safe level of exposure

to a carcinogen like BCME.[1][10]

Formation and Decomposition
BCME is not known to occur naturally.[4] It can be formed as a byproduct during the production

of other chemicals, such as technical-grade chloromethyl methyl ether (CMME).[2] It can also

form spontaneously when formaldehyde, hydrogen chloride, and water are mixed, even at low

concentrations.[4]

Due to its high reactivity, BCME does not persist long in the environment.[4]

In Water: It rapidly hydrolyzes into formaldehyde and hydrochloric acid.[6]

In Air: It is broken down by sunlight and reactions with other atmospheric chemicals, with an

estimated atmospheric half-life of about 1.4 hours.[11]

Safety and Handling Protocols
Given its extreme hazard profile, handling BCME requires the most stringent safety protocols.

The Occupational Safety and Health Administration (OSHA) has specific standards for its

handling (29 CFR 1910.1003).

Experimental Protocol: Risk Mitigation Workflow

Any procedure involving BCME or chemicals that could inadvertently generate it (e.g.,

formaldehyde and HCl) must follow a strict risk mitigation workflow. This is not a synthesis

protocol but a mandatory safety process.

Hazard Assessment: Before any work, a thorough risk assessment must be conducted,

identifying BCME as a potential carcinogen and acute toxin.

Engineering Controls: All manipulations must occur within a certified, negative-pressure

glovebox or a similar fully enclosed system with dedicated exhaust ventilation. Open-vessel

operations are prohibited.
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Personal Protective Equipment (PPE): This includes a full-face respirator with appropriate

cartridges, multi-layer chemical-resistant gloves (e.g., Saranex), and non-porous, fully

enclosed protective clothing.

Decontamination & Disposal: All equipment and surfaces must be decontaminated. A

common method involves washing with an aqueous ammonia solution, which reacts quickly

with BCME.[12] All waste must be treated as hazardous carcinogenic material and disposed

of according to strict regulatory guidelines.

Monitoring: The work area must be continuously monitored for airborne BCME. A regulated,

clearly marked area should be established where the chemical is handled or stored.[4]

Emergency Preparedness: An emergency plan must be in place, including immediate access

to safety showers, eyewash stations, and first aid. Personnel must be trained on emergency

procedures for inhalation, skin/eye contact, and spills.

Mandatory Visualization: Hazard Control Logic
The following diagram illustrates the logical workflow for ensuring safety when the presence of

BCME is known or suspected.
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Phase 1: Planning & Assessment

Phase 2: Execution & Control

Phase 3: Post-Procedure
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Caption: Logical workflow for mitigating risks associated with bis(chloromethyl) ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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